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Compound of Interest

Compound Name: Glutathionylspermidine

Cat. No.: B10777622 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glutathionylspermidine synthetase (GSS) is a key enzyme in the biosynthesis of

trypanothione in trypanosomatids and is also found in some bacteria like Escherichia coli.[1][2]

This enzyme catalyzes the ATP-dependent ligation of glutathione (GSH) and spermidine to

form glutathionylspermidine (GSP).[3][4] In pathogenic trypanosomatids, this is a critical step

in the production of trypanothione, an essential antioxidant metabolite, making GSS a potential

drug target.[2] In E. coli, the enzyme is bifunctional, also exhibiting amidase activity,

hydrolyzing glutathionylspermidine back to its substrates.[2][5] This document provides a

detailed protocol for the expression and purification of recombinant Glutathionylspermidine
synthetase.

Biochemical Pathway

Glutathionylspermidine synthetase initiates the synthesis of trypanothione by catalyzing the

formation of glutathionylspermidine from glutathione and spermidine. In a subsequent step,

trypanothione synthetase adds a second glutathione molecule to form trypanothione.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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